Cas no 2034505-17-2 (4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2034505-17-2
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5767799
• PubChem ID: 119102964
• Update Time: 2025-11-06

4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• 2034505-17-2
• 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide
• AKOS026695371
• 4-methoxy-3-methyl-N-[2-(4-phenylpyrazol-1-yl)ethyl]benzenesulfonamide
• F6525-4635

• Inchi： 1S/C19H21N3O3S/c1-15-12-18(8-9-19(15)25-2)26(23,24)21-10-11-22-14-17(13-20-22)16-6-4-3-5-7-16/h3-9,12-14,21H,10-11H2,1-2H3
• InChI Key： XOVVZTPVWQOAPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(NCCN1C=C(C=N1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.6Ų

Additional information on 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide

Research Briefing on 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide (CAS: 2034505-17-2)

The compound 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide (CAS: 2034505-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further drug development.

Recent research has focused on the synthesis and optimization of 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide, with an emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Additionally, computational modeling studies have provided insights into its binding affinity and interaction with target proteins, suggesting potential applications in the treatment of inflammatory and neoplastic diseases.

Pharmacological evaluations of this compound have revealed its efficacy as a selective inhibitor of certain kinases and sulfotransferases, which are critical in various signaling pathways. In vitro assays demonstrated its ability to modulate cellular processes such as proliferation and apoptosis, with notable potency at micromolar concentrations. These findings underscore its potential as a lead compound for the development of novel therapeutics targeting conditions like cancer and autoimmune disorders.

Further investigations into the pharmacokinetic properties of 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide have highlighted its metabolic stability and bioavailability. Animal studies have shown favorable tissue distribution profiles, with minimal off-target effects, supporting its suitability for preclinical development. However, challenges such as solubility and formulation optimization remain to be addressed to enhance its therapeutic potential.

In conclusion, 4-methoxy-3-methyl-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide represents a promising scaffold for drug discovery, with demonstrated biological activity and manageable pharmacokinetic properties. Ongoing research aims to elucidate its mechanism of action further and explore its therapeutic applications in greater depth. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates, addressing unmet medical needs in oncology and inflammation.